N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-2-[[3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl]sulfanyl]acetamide
• InChI: InChI=1S/C23H21N5O4S/c1-2-30-17-6-4-16(5-7-17)23-26-25-20-9-10-22(27-28(20)23)33-13-21(29)24-12-15-3-8-18-19(11-15)32-14-31-18/h3-11H,2,12-14H2,1H3,(H,24,29)
• InChI Key: NDPVKHSLDBSGLG-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN=C3N2N=C(C=C3)SCC(=O)NCC4=CC5=C(C=C4)OCO5
• Molecular Formula: C23H21N5O4S
• Molecular Weight: 463.5 g/mol

Description

N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide is a useful research compound. Its molecular formula is C23H21N5O4S and its molecular weight is 463.51. The purity is usually 95%.
BenchChem offers high-quality N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Insecticidal Assessment

One of the applications of similar chemical compounds involves their potential as insecticidal agents. For instance, the synthesis of various heterocycles, including compounds similar to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide, has been researched for their effectiveness against insects like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antioxidant and Anthelmintic Activities

These compounds have also been studied for their in vitro antioxidant and anthelmintic activities. For instance, derivatives of similar compounds have shown potential in molecular docking studies for binding to β-Tubulin, a protein relevant to parasites, indicating their potential as anthelmintic agents (Satyendra et al., 2011).

Anti-inflammatory and Antitumor Activities

The compound's derivatives have been evaluated for their anti-inflammatory and antitumor activities. Studies on similar compounds reveal their effectiveness in inhibiting p38α MAP kinase, a protein associated with inflammatory responses and cancer cell growth (Tariq et al., 2018).

Antiproliferative Activity

Research on compounds structurally related to N-(benzo[d][1,3]dioxol-5-ylmethyl)-2-((3-(4-ethoxyphenyl)-[1,2,4]triazolo[4,3-b]pyridazin-6-yl)thio)acetamide has also investigated their potential as antiproliferative agents. These studies focus on the ability of these compounds to inhibit the proliferation of endothelial and tumor cells (Ilić et al., 2011).

Molecular Docking and In Vitro Screening

In the field of molecular docking and in vitro screening, these compounds have been analyzed for their interaction with various proteins and enzymes, contributing to our understanding of their potential therapeutic applications (Flefel et al., 2018).

Structural Analysis and Computational Studies

Structural analysis and computational studies have been conducted to understand the molecular properties of these compounds better. This research includes density functional theory calculations, which help predict the behavior and interaction of these compounds at the molecular level (Sallam et al., 2021).